![molecular formula C25H19FO6 B2921249 Ethyl 4-[7-[(2-fluorophenyl)methoxy]-4-oxochromen-3-yl]oxybenzoate CAS No. 847039-42-3](/img/no-structure.png)
Ethyl 4-[7-[(2-fluorophenyl)methoxy]-4-oxochromen-3-yl]oxybenzoate
Description
Ethyl 4-[7-[(2-fluorophenyl)methoxy]-4-oxochromen-3-yl]oxybenzoate is a useful research compound. Its molecular formula is C25H19FO6 and its molecular weight is 434.419. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antimicrobial/Antioxidant Activities
- Lignan Conjugates Synthesis : Ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates and related compounds were synthesized, exhibiting notable antimicrobial and antioxidant properties. Compounds showed excellent antibacterial and antifungal activities, with some manifesting profound antioxidant potential. These findings suggest potential applications in developing new antimicrobial and antioxidant agents (Raghavendra et al., 2016).
Imaging Probes for Alzheimer's Disease
- Positron Emission Tomography Probes : Two radiofluoro-pegylated phenylbenzoxazole derivatives were synthesized and evaluated as probes for imaging cerebral β-amyloid plaques in Alzheimer's disease using PET imaging. These compounds displayed high affinity for Aβ(1-42) aggregates and demonstrated significant potential in detecting Aβ plaques in the living human brain, suggesting a promising avenue for Alzheimer's disease diagnosis (Cui et al., 2012).
Miscellaneous Applications
- Synthesis of Fluorinated Compounds : Ethyl (E,Z,E,E)-3,7-dimethyl-4-fluoro-9-(4-methoxy-2,3,6-trimethylphenyl)nonatetraenoate and its analogues were synthesized, showing marked regression of chemically induced skin papillomas in mice. This research highlights the therapeutic potential of fluorinated compounds in dermatological conditions (Chan et al., 1982).
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for Ethyl 4-[7-[(2-fluorophenyl)methoxy]-4-oxochromen-3-yl]oxybenzoate involves the reaction of 7-hydroxy-4-oxo-4H-chromene-3-carboxylic acid with 2-fluorobenzyl alcohol, followed by the reaction of the resulting product with ethyl 4-hydroxybenzoate.", "Starting Materials": [ "7-hydroxy-4-oxo-4H-chromene-3-carboxylic acid", "2-fluorobenzyl alcohol", "ethyl 4-hydroxybenzoate", "DCC", "DMAP", "DCM", "EtOH", "NaOH", "HCl", "Na2SO4" ], "Reaction": [ "Step 1: 7-hydroxy-4-oxo-4H-chromene-3-carboxylic acid is reacted with DCC and DMAP in DCM to form the corresponding acid chloride intermediate.", "Step 2: 2-fluorobenzyl alcohol is added to the reaction mixture and stirred at room temperature for several hours to form the ester intermediate.", "Step 3: The reaction mixture is quenched with EtOH and the resulting product is purified by column chromatography to obtain the desired intermediate.", "Step 4: The intermediate is then reacted with ethyl 4-hydroxybenzoate in the presence of NaOH in EtOH to form the final product.", "Step 5: The product is purified by column chromatography and dried over Na2SO4 to obtain Ethyl 4-[7-[(2-fluorophenyl)methoxy]-4-oxochromen-3-yl]oxybenzoate." ] } | |
CAS No. |
847039-42-3 |
Molecular Formula |
C25H19FO6 |
Molecular Weight |
434.419 |
IUPAC Name |
ethyl 4-[7-[(2-fluorophenyl)methoxy]-4-oxochromen-3-yl]oxybenzoate |
InChI |
InChI=1S/C25H19FO6/c1-2-29-25(28)16-7-9-18(10-8-16)32-23-15-31-22-13-19(11-12-20(22)24(23)27)30-14-17-5-3-4-6-21(17)26/h3-13,15H,2,14H2,1H3 |
InChI Key |
SFTNRGMKKWFURV-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1=CC=C(C=C1)OC2=COC3=C(C2=O)C=CC(=C3)OCC4=CC=CC=C4F |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-(3,4-dichlorophenyl)-N-methyl-[1,2,4]triazolo[4,3-c]quinazolin-5-amine](/img/structure/B2921167.png)
![5-cyclopropyl-N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)isoxazole-3-carboxamide](/img/structure/B2921172.png)
![2-(1H-benzo[d]imidazol-1-yl)-N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)acetamide](/img/structure/B2921173.png)
![3-(2-fluorophenyl)-3-[2-(2,2,2-trifluoroacetyl)-1H-pyrrol-1-yl]propanoic acid](/img/structure/B2921175.png)
![Ethyl 2-[[5-[(adamantane-1-carbonylamino)methyl]-4-(3-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]propanoate](/img/structure/B2921182.png)
![Tert-butyl N-[(2-chloro-4-hydroxyphenyl)methyl]carbamate](/img/structure/B2921183.png)
![N-(4-methoxybenzyl)-7-methyl-5-oxo-1-thioxo-4,5-dihydro-1H-thiazolo[3,4-a]quinazoline-3-carboxamide](/img/structure/B2921186.png)
![N-(1-cyanocyclopentyl)-2-[(3-phenylbutan-2-yl)amino]acetamide](/img/structure/B2921188.png)
